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Compound of Interest

Compound Name: Pre-vitamin D3 decanoate

Cat. No.: B12368277

Pre-vitamin D3 Decanoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pre-vitamin D3 decanoate,
including its chemical identity, and inferred metabolic pathway based on current scientific
understanding of similar compounds. While specific experimental data for this particular ester is
limited in publicly accessible literature, this document extrapolates from established knowledge
of pre-vitamin D3 and other vitamin D3 esters to provide a foundational understanding for
research and development professionals.

Chemical Identity
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Property Value Reference
CAS Number 927822-18-2 [1]
Molecular Formula C37H6202 [1]
Molecular Weight 538.89 g/mol [1]

(19)-3-[(12)-2-
[(1R,3aR,7aR)-1-[(1R)-1,5-
Dimethylhexyl]-2,3,3a,6,7,7a-
hexahydro-7a-methyl-1H-
inden-4-yllethenyl]-4-methyl-3-
cyclohexen-1-yl decanoate;
Synonyms ] ] [1]
Decanoic acid, (1S)-3-[(12)-2-
[(1R,3aR,7aR)-1-[(1R)-1,5-
dimethylhexyl]-2,3,3a,6,7,7a-
hexahydro-7a-methyl-1H-
inden-4-yllethenyl]-4-methyl-3-

cyclohexen-1-yl ester

Synthesis Overview

Pre-vitamin D3 decanoate is an ester of pre-vitamin D3. The synthesis of pre-vitamin D esters
generally involves the irradiation of the corresponding ester derivative of 7-dehydrocholesterol
(7-DHC). In this process, ultraviolet (UV) light cleaves the 9,10-bond of the 7-DHC ester to form
the pre-vitamin D3 ester.

Below is a conceptual workflow for the synthesis of Pre-vitamin D3 decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pre-vitamin-d3-decanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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